2,5-Dimethoxy-4-methylbenzoic acid
Overview
Description
2,5-Dimethoxy-4-methylbenzoic acid (DMMA) is a chemical compound that belongs to the class of aromatic carboxylic acids. It is used in various scientific research applications due to its unique properties and potential benefits.
Mechanism of Action
Target of Action
Similar compounds have been found to exhibit antioxidant and antibacterial activities , suggesting potential targets could be reactive oxygen species or bacterial cells.
Mode of Action
It’s suggested that the compound may interact with its targets through a mechanism involving the depression or disruption of cell membrane integrity . This could lead to changes such as leakage of electrolytes and proteins, which can be observed using scanning electron microscopy and transmission electron microscopy .
Biochemical Pathways
Given its potential antioxidant activity, it may be involved in pathways related to oxidative stress and free radical scavenging .
Result of Action
Based on its potential antioxidant and antibacterial activities, it may help neutralize harmful free radicals and inhibit the growth of certain bacteria .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 2,5-Dimethoxy-4-methylbenzoic acid. For instance, the compound’s stability may be affected by storage conditions . Additionally, factors such as pH levels could potentially influence its antimicrobial activity .
Advantages and Limitations for Lab Experiments
2,5-Dimethoxy-4-methylbenzoic acid has several advantages for lab experiments. It is readily available and can be synthesized in large quantities. This compound is also stable and can be stored for long periods without degradation. However, this compound has some limitations for lab experiments. It is not water-soluble, which limits its use in aqueous solutions. This compound can also be toxic at high concentrations, which requires caution when handling and using the compound.
Future Directions
There are several future directions for research on 2,5-Dimethoxy-4-methylbenzoic acid. One potential area of research is its use as a potential anti-inflammatory agent in various disease conditions. This compound can also be studied for its potential use as an antimicrobial or antifungal agent. Another area of research is to study the potential use of this compound as an antioxidant in various disease conditions.
Conclusion
In conclusion, this compound is a chemical compound that has potential benefits in various scientific research applications. It can be synthesized through a simple reaction and exhibits anti-inflammatory, antifungal, and antimicrobial properties. This compound has numerous biochemical and physiological effects and has several advantages for lab experiments. However, caution must be exercised due to its potential toxicity at high concentrations. There are several future directions for research on this compound, which can lead to the development of new therapies for various disease conditions.
Scientific Research Applications
2,5-Dimethoxy-4-methylbenzoic acid has been extensively used in scientific research for its potential benefits in various fields. It has been studied for its anti-inflammatory, antifungal, and antimicrobial properties. This compound has also been found to exhibit antioxidant activity and can scavenge free radicals in the body.
properties
IUPAC Name |
2,5-dimethoxy-4-methylbenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12O4/c1-6-4-9(14-3)7(10(11)12)5-8(6)13-2/h4-5H,1-3H3,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PNZIMKOKTLDCBE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1OC)C(=O)O)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90513290 |
Source
|
| Record name | 2,5-Dimethoxy-4-methylbenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90513290 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
196.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
32176-94-6 |
Source
|
| Record name | 2,5-Dimethoxy-4-methylbenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90513290 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Phosphine, diphenyl[(trimethylsilyl)methyl]-](/img/structure/B1601546.png)
![4-chloro-1,1-dimethyl-1H,3H-furo[3,4-c]pyridin-3-one](/img/structure/B1601553.png)
![4,7-Dibromo-5-methylbenzo[c][1,2,5]thiadiazole](/img/structure/B1601556.png)
